BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Nitrocyclohexanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitrocyclohexanone

Cat. No.: B1217707

Essential Safety and Handling Guide for 2-
Nitrocyclohexanone

This guide provides immediate and essential safety protocols for laboratory personnel handling
2-Nitrocyclohexanone. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational and disposal procedures.

Chemical and Hazard Identification

2-Nitrocyclohexanone is a solid organic compound that requires careful handling due to its
potential health hazards. Below is a summary of its key properties and hazard classifications.

Table 1: Properties and Hazards of 2-Nitrocyclohexanone
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Property Value Reference
CAS Number 4883-67-4 [1]
Molecular Formula CeHoNO3 [2]
Molecular Weight 143.14 g/mol [11[2]
Appearance Solid [1]

Melting Point 39-43 °C [1][3]

Flash Point 113 °C (235.4 °F) - closed cup [1]

GHS Pictogram

GHSO07 (Exclamation Mark)

[1]

GHS Signal Word

Warning

[1]

Hazard Statements

H302: Harmful if swallowed.
H319: Causes serious eye

irritation.

[1]2]

Hazard Classifications

Acute Toxicity, Oral (Category
4). Serious Eye Damage/Eye
Irritation (Category 2A).

[1](2]

Storage Class Code

11 - Combustible Solids

[1]

Personal Protective Equipment (PPE)

Selection of appropriate PPE is critical to minimize exposure risk. The following provides a

step-by-step guide for PPE selection and use.

Mandatory PPE:

o Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required.[1]

« Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.[1][4]

Gloves should be inspected before each use and replaced immediately if contaminated or

damaged.[4]
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« Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[4] Long pants
and closed-toe, closed-heel shoes are mandatory to cover all skin.[4]

+ Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or a respirator with a particulate filter is necessary.[1]

/Preparation & Risk Assessment\

Start: Handling
2-Nitrocyclohexanone

Assess Risk:
- Dust generation?
- Splash potential?

Inspect all PPE Dust Likely No Dust
———————————— for damage
\_ J

PPE Selection

Y

Wear Chemical Wear Nitrile or \Wear Flame-Resistant Use N95 Dust Mask No Respirator
Lab Coat, Long Pants, .
Splash Goggles Neoprene Gloves or Respirator Needed
Closed-Toe Shoes

4 Final Check h

Final Check:
. - All skin covered? .
- PPE fits properly?

Proceed with
Handling
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Click to download full resolution via product page
Caption: PPE selection workflow for handling 2-Nitrocyclohexanone.
Step-by-Step Handling and Operational Plan
Adherence to a strict operational protocol is essential for safety.

Preparation and Handling:

Work Area: Designate a specific area for handling 2-Nitrocyclohexanone, preferably within
a chemical fume hood.

o Equipment: Ensure all necessary equipment, including scales, spatulas, and containers, are
clean and readily available.

¢ Weighing: When weighing the solid, do so carefully to minimize dust generation. Use a draft
shield if available.

e Heating: If heating is required, be aware of the flash point (113°C) and use appropriate
heating methods (e.g., a water bath or heating mantle).[1] Avoid open flames.

Housekeeping: Keep the work area clean and uncluttered. Label all containers clearly.
Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from heat and sources of ignition.[5]

o Store separately from incompatible materials such as strong oxidizing agents.[6]

Emergency and Disposal Procedures

Immediate and correct response to emergencies can significantly mitigate risks.

First Aid Measures:
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Exposure Route

First Aid Procedure

Reference

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, holding the eyelids
open.[5][7] If eye irritation
persists, get medical

advice/attention.[3]

Skin Contact

Remove contaminated clothing
immediately.[5][7] Wash the
affected area with plenty of
soap and water.[8] Seek
medical attention if irritation or

other symptoms develop.[7]

Ingestion

Do NOT induce vomiting.[5][7]
If the person is conscious,
have them drink several large
glasses of water to dilute the
stomach contents.[7] Call a
poison center or doctor

immediately.[3]

Inhalation

Move the person to fresh air at
once.[8][9] If breathing is
difficult, administer oxygen.[5]
[7] If breathing has stopped,
perform artificial respiration.[8]
Seek immediate medical
attention.[5][7]

Spill Response Plan:

o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.
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Contain: For small spills, absorb the material with an inert, non-combustible material such as
sand or earth.[5][9]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
disposal.[5]

Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the incident to the appropriate safety personnel.
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Caption: Chemical spill response workflow for 2-Nitrocyclohexanone.
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Disposal Plan:

All waste containing 2-Nitrocyclohexanone must be treated as hazardous waste.[10][11]

Collect waste in a clearly labeled, sealed, and compatible container.[10] The label should
include the words "Hazardous Waste" and the chemical name.[10]

Store waste containers in a designated, secure area, segregated from incompatible
materials.[10]

Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[10] Do not dispose of it down the
drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Nitrocyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217707#personal-protective-equipment-for-
handling-2-nitrocyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1217707#personal-protective-equipment-for-handling-2-nitrocyclohexanone
https://www.benchchem.com/product/b1217707#personal-protective-equipment-for-handling-2-nitrocyclohexanone
https://www.benchchem.com/product/b1217707#personal-protective-equipment-for-handling-2-nitrocyclohexanone
https://www.benchchem.com/product/b1217707#personal-protective-equipment-for-handling-2-nitrocyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

